Cas no 854372-31-9 (3-chloro-4-methyl-Isoquinoline)

• Product Name: 3-chloro-4-methyl-Isoquinoline
• CAS No: 854372-31-9
• MF: C₁₀H₈ClN
• MW: 177.630221366882
• CID: 1084746
• PubChem ID: 73553844
• Update Time: 2025-04-20

3-chloro-4-methyl-Isoquinoline Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-methyl-Isoquinoline
• 3-Chloro-4-methylisoquinoline
• 854372-31-9
• SCHEMBL21979164
• DB-394879

• Inchi： 1S/C10H8ClN/c1-7-9-5-3-2-4-8(9)6-12-10(7)11/h2-6H,1H3
• InChI Key： WXDJNUIWNJLXEC-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C2C=CC=CC=2C=N1

Computed Properties

• Exact Mass: 177.0345270g/mol
• Monoisotopic Mass: 177.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9Ų